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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B15590944

Despite its identification as a unique alkaloid compound, Paniculidine C remains a molecule of
unknown therapeutic potential, with a significant absence of published research into its
biological activities and mechanisms of action. As a result, detailed application notes and
experimental protocols for its use as a therapeutic agent cannot be developed at this time.

Paniculidine C is a recognized natural product, classified as an alkaloid, that has been
isolated from the plant Murraya paniculata, a species belonging to the Rutaceae family. Its
chemical identity is established with a CAS number of 97399-95-6, a molecular formula of
C13H17NO, and a molecular weight of 203.28 g/mol . Chemical suppliers list this compound,
indicating its availability for research purposes.

However, a thorough review of scientific literature and databases reveals a stark lack of studies
investigating the pharmacological properties of Paniculidine C. There is currently no publicly
available data on its potential therapeutic applications, such as anti-inflammatory,
neuroprotective, or anticancer effects. Consequently, crucial information required for the
development of application notes and protocols, including quantitative data (e.g., IC50 or EC50
values), detailed experimental methodologies, and elucidated signaling pathways, is non-
existent.

The broader class of alkaloids, to which Paniculidine C belongs, is known for a wide array of
biological activities, with many members being developed into therapeutic drugs. Plants from
the Murraya genus have also been a source of various bioactive compounds with
demonstrated cytotoxic, anti-inflammatory, and antioxidant properties. This context suggests
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that Paniculidine C could potentially possess interesting pharmacological activities, but
specific research is needed to confirm this.

Without any scientific studies to reference, the creation of detailed application notes,
experimental protocols, and visualizations of its mechanism of action is not feasible. The
scientific community has yet to explore the therapeutic potential of Paniculidine C, making it
an open area for future research and discovery. Investigators interested in exploring novel
therapeutic agents may find Paniculidine C to be a candidate for initial screening and
biological activity assessment. Future research would need to focus on:

e In vitro screening: To determine potential cytotoxic, anti-inflammatory, neuroprotective, or
other biological activities against various cell lines.

e Mechanism of action studies: To elucidate the molecular pathways through which
Paniculidine C may exert any observed effects.

* Invivo studies: To evaluate the efficacy and safety of the compound in animal models.

Until such foundational research is conducted and published, Paniculidine C will remain an
uncharacterized molecule in the vast landscape of natural products.

 To cite this document: BenchChem. [Paniculidine C: Uncharted Territory in Therapeutic
Agent Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590944#paniculidine-c-as-a-potential-therapeutic-
agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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